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Introduction & Scope

5-(2-methoxyethoxy)-1H-indazole (CAS: N/A for specific commercial salt, Free Base MW:
192.21 g/mol ) represents a critical "privileged scaffold" in medicinal chemistry.[1] The indazole
core is a bioisostere of indole and purine, widely utilized in kinase inhibitors (e.g., Axitinib,
Pazopanib) due to its ability to form bidentate hydrogen bonds with the hinge region of ATP-
binding pockets [1].

The 5-position substitution with a 2-methoxyethoxy (PEG-like) tail serves two strategic
purposes in drug design:

o Solubility Enhancement: The ether oxygen atoms disrupt crystal lattice energy and increase
aqueous solubility compared to the lipophilic parent scaffold.

o Metabolic Stability: The ethylene glycol motif is generally more resistant to cytochrome P450
oxidation than simple alkyl chains.

This guide details the structural elucidation, purity assessment, and physicochemical profiling
of this compound. The protocols below are designed to differentiate the 1H- vs. 2H-tautomers
and verify the integrity of the ether side chain.
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Physicochemical Profile

Table 1: Theoretical & Predicted Properties

Property Value Rationale/Implication
Basis for High-Resolution
Molecular Formula C10H12N202
Mass Spectrometry (HRMS).
Exact Mass 192.0899 Target m/z for identification.
Very weak acid; requires
pKa (Indazole NH) ~13.8 )
strong base for deprotonation.
Protonation occurs at N2;
pKa (Conjugate Acid) ~1.2 stable in acidic HPLC mobile
phases.
Moderate lipophilicity; suitable
LogP (Predicted) ~1.8 for Reverse Phase (RP)

chromatography.

Tautomerism

1H-Indazole (Major)

In solution (DMSO/MeOH), the
1H-tautomer is
thermodynamically favored

over 2H.

Analytical Workflow Visualization

The following decision tree outlines the logical flow for characterizing a synthesized batch,

ensuring no critical impurity (e.g., O-alkylation vs. N-alkylation byproducts) is missed.
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Figure 1: Step-by-step characterization workflow ensuring purity and structural integrity before
biological testing.

Protocol A: High-Performance Liquid
Chromatography (HPLC)

Objective: Determine purity and identify potential regioisomeric impurities (e.g., N-alkylated
byproducts). Rationale: Indazoles are polar basic heterocycles. A standard C18 column with
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acidic mobile phase ensures sharp peak shape by suppressing silanol interactions and keeping
the basic N2 protonated.

Method Parameters

o Column: Agilent Zorbax Eclipse Plus C18 (4.6 x 100 mm, 3.5 um) or equivalent.
e Mobile Phase A: Water + 0.1% Formic Acid (v/v).

e Mobile Phase B: Acetonitrile + 0.1% Formic Acid (v/v).

e Flow Rate: 1.0 mL/min.[1]

e Column Temp: 40°C.

e Detection: UV @ 254 nm (aromatic core) and 220 nm (amide/ether bonds).

e Injection Volume: 5 pL (0.5 mg/mL in 50:50 Water:MeCN).

Gradient Table
Time (min) % Mobile Phase B Event
0.0 5 Equilibration
1.0 5 Hold
8.0 95 Linear Gradient
10.0 95 Wash
10.1 5 Re-equilibration
13.0 5 End

Data Interpretation:
e Main Peak: Expect retention time (RT) ~5.5 - 6.5 min.

e Impurities:
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o Precursor (5-hydroxyindazole): Elutes earlier (more polar).

o N-alkylated byproducts: If the synthesis involved alkylation of the 5-OH, competing N-
alkylation (N1 or N2) yields less polar impurities that elute later than the product.

Protocol B: Structural Elucidation by NMR
Spectroscopy

Objective: Confirm the presence of the 2-methoxyethoxy chain and the integrity of the indazole
core. Solvent Choice:DMSO-d6 is mandatory.

o Why? CDCIs often causes the labile N-H proton to broaden or disappear due to exchange.
DMSO-d6 stabilizes the N-H bond via hydrogen bonding, allowing observation of the H1
proton (~12-13 ppm) [2].

Expected 1H NMR Assignment (400 MHz, DMSO-d6)
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. s . Structural
Shift (0, ppm) Multiplicity Integral Assignment Lodi
ogic

Characteristic

broad singlet of
12.90 brs 1H H1 (NH) )

1H-indazole

tautomer.

Pyrazole ring
proton; most
deshielded

aromatic C-H.

7.95 S 1H H3

Ortho to H6;
shielded slightly

7.45 d (J=8.8 Hz) 1H H7 by electron-
donating 5-OR
group.

Meta to H6,

Ortho to 5-OR.
7.15 d (J=2.2 H2) 1H H4 The doublet

arises from

meta-coupling.

Doublet of
doublets due to
dd (J=8.8, 2.2 ) )
7.02 Ho) 1H H6 coupling with H7
z
(ortho) and H4

(meta).

Methylene

directly attached
4.12 t (J=4.5 Hz) 2H -O-CH2- )

to the aromatic

ether oxygen.

Methylene
adjacent to the

3.68 t (J=4.5 Hz) 2H -CH2-O- , ,
aliphatic methoxy

group.

© 2026 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13819508?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Terminal
methoxy group
3.32 s 3H -OCHs (may overlap
with H20 in
DMSO).

Critical Validation Step (NOESY/HMBC): To prove the side chain is on C5 and not N1/N2:

 HMBC: Look for a correlation between the methylene protons at 4.12 ppm and the aromatic
carbon C5 (~153 ppm).

o NOESY: Strong NOE between H4 (7.15 ppm) and the side chain methylene (4.12 ppm)
confirms the ether linkage is at position 5.

Protocol C: Mass Spectrometry (LC-MS)

Objective: Molecular weight confirmation. Instrumentation: ESI-Quadrupole or Q-TOF.
¢ lonization Mode: Positive Electrospray lonization (ESI+).

e Observed lon: [M+H]* =193.10 + 0.1 Da.

e Fragmentation Pattern (CID):

o m/z193.1 - m/z 135.0: Loss of the methoxyethyl tail (C3H70), leaving the 5-
hydroxyindazole radical cation.

o m/z 135.0 - m/z 107.0: Loss of CO (typical of phenols/quinones) or N2 (from diazo
species).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. benchchem.com [benchchem.com]
e 2. cdnsciencepub.com [cdnsciencepub.com]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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